Cas no 82525-43-7 (1,3,4-Thiadiazole,2,5-bis(ethylthio)-)

1,3,4-Thiadiazole,2,5-bis(ethylthio)- structure
82525-43-7 structure
Product Name:1,3,4-Thiadiazole,2,5-bis(ethylthio)-
CAS No:82525-43-7
MF:C4H6N2S3
MW:178.298836231232
CID:708454
PubChem ID:262702
Update Time:2025-04-19

1,3,4-Thiadiazole,2,5-bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole,2,5-bis(ethylthio)-
    • 2,5-DI(METHYLTHIO)-1,3,4-THIADIAZOLE
    • 2,5-Dimethylsulfanyl-[1,3,4]-thiadiazole
    • Aethylthioformiattetrasulfid
    • Bis-aethoxythiocarbonyl-tetrasulfan
    • bis-ethoxythiocarbonyl-tetrasulfane
    • Diaethylxanthogentetrasulfid
    • Methanethioic
    • CS-0326437
    • 3-Oxo-1,5-petanedithioylbis(2-thiazole)
    • NSC-96613
    • 2,5-bis(methylthio)-1,3,4-thiadiazole
    • bis(methylsulfanyl)-1,3,4-thiadiazole
    • 2,5-bis-methylsulfanyl-[1,3,4]thiadiazole
    • 7653-69-2
    • 2,5-bis(methylsulfanyl)-1,3,4-thiadiazole
    • FT-0691448
    • 1,3,4-thiadiazole, 2,5-bis(methylthio)-
    • DTXSID70294434
    • SCHEMBL5181029
    • 82525-43-7
    • AKOS015852625
    • InChI=1/C4H6N2S3/c1-7-3-5-6-4(8-2)9-3/h1-2H
    • MFCD00832201
    • J-507274
    • NSC96613
    • AS-64848
    • Inchi: 1S/C4H6N2S3/c1-7-3-5-6-4(8-2)9-3/h1-2H3
    • InChI Key: IUVACELPFXBLHY-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1SC)SC

Computed Properties

  • Exact Mass: 177.96900
  • Monoisotopic Mass: 177.96931172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 79.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 104.62000
  • LogP: 1.98190
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